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Introduction

4-Octylaniline, a substituted aniline with an eight-carbon alkyl chain, is a compound of
significant interest in various fields, including materials science and pharmaceutical
development. Its amphiphilic nature, arising from the hydrophilic aniline head and the
hydrophobic octyl tail, imparts unique properties that are exploited in applications such as an
extractant for metal ions and a precursor in the synthesis of specialized organic molecules.[1] A
thorough understanding of its physical properties is paramount for its effective application and
for predicting its behavior in different chemical environments. This guide provides a detailed
overview of the core physical characteristics of 4-Octylaniline, supported by experimental
methodologies and theoretical considerations.

Molecular and Chemical Identity

o Chemical Name: 4-Octylaniline

e Synonyms: 4-n-Octylaniline, p-Octylaniline, 4-Octylbenzenamine[2]
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CAS Number: 16245-79-7

Chemical Structure:

Molecular Formula: C1aH23N[3]

Molecular Weight: 205.34 g/mol [3][4]

Core Physical Properties

The physical state and behavior of 4-Octylaniline under various conditions are dictated by its

fundamental physical properties. These properties are crucial for handling, storage, and

application of the compound.

Property Value Conditions
Colorless to pale yellow or

Appearance orange liquid/powder to Ambient Temperature
lump[1][2]

Melting Point 17 °C[1][3]

Boiling Point 175 °C[1][3][5] at 13 mmHg

Density 0.898 g/mL[1][3] at 25 °C

Refractive Index n20/D 1.516[1][3] at 20 °C

Solubility

Insoluble in water; Soluble in
organic solvents like ethanol
and acetone.[1][2][3]

Experimental Determination of Physical Properties

The accurate determination of physical properties is a cornerstone of chemical

characterization. The following sections detail the standard experimental protocols for

measuring the key physical properties of 4-Octylaniline.

Melting Point Determination
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The melting point is a critical indicator of a compound's purity. For a pure crystalline solid, the
melting point is a sharp, well-defined temperature at which the substance transitions from a
solid to a liquid.[6] Impurities typically cause a depression and broadening of the melting range.

Experimental Protocol:

o Sample Preparation: A small amount of powdered 4-Octylaniline is introduced into a
capillary tube, which is then sealed at one end.[7]

o Apparatus Setup: The capillary tube is attached to a thermometer and placed in a melting
point apparatus, such as a Thiele tube or an automated instrument.

e Heating: The apparatus is heated slowly and steadily.[7]

o Observation: The temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes liquid are recorded as the melting range.[6] For a pure
compound like 4-Octylaniline, this range is expected to be narrow.

Diagram of Melting Point Determination Workflow
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Caption: Workflow for determining the melting point of 4-Octylaniline.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor. As 4-Octylaniline has a relatively
high boiling point at atmospheric pressure, it is often determined under reduced pressure to
prevent decomposition. The reported boiling point of 175 °C is at a reduced pressure of 13
mmHg.[1][3][5]
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Experimental Protocol (Distillation Method):

o Apparatus Setup: A small-scale distillation apparatus is assembled, including a distillation
flask, a condenser, a receiving flask, and a thermometer. A vacuum source is connected to
the apparatus.

« Sample Introduction: A small volume of 4-Octylaniline is placed in the distillation flask along
with boiling chips.

e Pressure Reduction: The pressure inside the apparatus is reduced to the desired level (e.qg.,
13 mmHg) using a vacuum pump.

» Heating: The distillation flask is heated gently.

o Observation: The temperature is recorded when the liquid begins to boil and a steady stream
of distillate is collected in the receiving flask. This temperature is the boiling point at the
recorded pressure.

Diagram of Boiling Point Determination Workflow (Reduced Pressure)

Click to download full resolution via product page

Caption: Workflow for determining the boiling point of 4-Octylaniline under reduced pressure.

Density Determination

Density is an intrinsic property of a substance, defined as its mass per unit volume.[8] For a
liquid like 4-Octylaniline, density can be readily determined using a pycnometer or a
graduated cylinder and a balance.

Experimental Protocol (Graduated Cylinder and Balance):
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Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is accurately measured
using an analytical balance.[9]

Volume of Sample: A known volume of 4-Octylaniline is carefully transferred into the
graduated cylinder.

Mass of Cylinder and Sample: The total mass of the graduated cylinder containing the 4-
Octylaniline is measured.[9]

Calculation: The mass of the 4-Octylaniline is calculated by subtracting the mass of the
empty cylinder from the total mass. The density is then calculated by dividing the mass of the
sample by its volume.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 4-Octylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091056/docs#a-comprehensive-technical-guide-to-
the-physical-properties-of-4-octylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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